dimethyl-1H-1,2,4-triazol-5-amine hydroiodide
Overview
Description
Dimethyl-1H-1,2,4-triazol-5-amine hydroiodide is a chemical compound used in various scientific experiments. It has a molecular formula of C4H9IN4 and a molecular weight of 240.05 g/mol .
Synthesis Analysis
The synthesis of 1,2,4-triazoles has attracted much attention due to their broad biological activities . An efficient procedure for the synthesis of 3 (5)-substituted 1,2,4-triazol-5 (3)-amines involves a one-pot reaction of thiourea, dimethyl sulfate, and various hydrazides . This method features high regioselectivity, good functional group tolerance, and a wide substrate scope .Physical And Chemical Properties Analysis
The physical and chemical properties of dimethyl-1H-1,2,4-triazol-5-amine hydroiodide include a molecular formula of C4H9IN4 and a molecular weight of 240.05 g/mol .Scientific Research Applications
Drug Development
1,2,4-Triazole-containing scaffolds, such as dimethyl-1H-1,2,4-triazol-5-amine hydroiodide, are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .
Antimicrobial Applications
Compounds containing 1,2,4-triazole have been introduced as an antimicrobial agent . They have widespread potential pharmaceutical activity including antibacterial, antifungal .
Anti-inflammatory and Analgesic Applications
1,2,4-Triazole derivatives have shown significant anti-inflammatory and analgesic activities .
Anticancer Applications
1,2,4-Triazole derivatives have been used in the treatment of cancer. For example, Letrozole and Anastrozole, which contain a 1,2,4-triazole ring, have been approved by the FDA and used as first-line therapies for the treatment of breast cancer in postmenopausal women .
Agrochemical Applications
1,2,4-Triazole derivatives have been used in the manufacturing of agrochemicals .
Material Sciences
1,2,4-Triazoles have usages in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and organic catalysts .
Antiviral Applications
In recent years, antiviral properties of triazoles have been published .
Industrial Applications
1,2,4-Triazole derivatives have been extensively used as synthetic intermediates in many industrial applications such as manufacturing of corrosion inhibitors, photostabilizers and dyes .
properties
IUPAC Name |
2,5-dimethyl-1,2,4-triazol-3-amine;hydroiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N4.HI/c1-3-6-4(5)8(2)7-3;/h1-2H3,(H2,5,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEPYMKSSFRNQGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)N)C.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9IN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
dimethyl-1H-1,2,4-triazol-5-amine hydroiodide | |
CAS RN |
1461709-07-8 |
Source
|
| Record name | 1H-1,2,4-Triazol-5-amine, 1,3-dimethyl-, hydriodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1461709-07-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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